Cas no 1454913-72-4 (Methyl 4-chloro-5-fluoronicotinate)

Methyl 4-chloro-5-fluoronicotinate is a fluorinated nicotinate derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro-fluoro substitution pattern on the pyridine ring—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic compounds. The ester group at the 3-position offers versatility for further functionalization, such as hydrolysis or amidation. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined chemical properties make it particularly useful in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents.

Methyl 4-chloro-5-fluoronicotinate structure

1454913-72-4 structure

Product Name:Methyl 4-chloro-5-fluoronicotinate

CAS No:1454913-72-4

MF:C₇H₅ClFNO₂

MW:189.571504354477

CID:4802954

Update Time:2025-05-28

Methyl 4-chloro-5-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

- methyl 4-chloro-5-fluoronicotinate
- Methyl 4-chloro-5-fluoropyridine-3-carboxylate
- Methyl 4-chloro-5-fluoronicotinate
- Inchi： 1S/C7H5ClFNO2/c1-12-7(11)4-2-10-3-5(9)6(4)8/h2-3H,1H3
- InChI Key： YABUXSHSEYDQJQ-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1C(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
XLogP3: 1.4
Topological Polar Surface Area: 39.2

Methyl 4-chloro-5-fluoronicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029010771-250mg	Methyl 4-chloro-5-fluoronicotinate	1454913-72-4	95%	250mg	$1,038.80	2022-04-02
Alichem	A029010771-1g	Methyl 4-chloro-5-fluoronicotinate	1454913-72-4	95%	1g	$2,952.90	2022-04-02
Aaron	AR021QQS-250mg	Methyl 4-chloro-5-fluoropyridine-3-carboxylate	1454913-72-4		250mg	$659.00	2023-12-16
Aaron	AR021QQS-500mg	Methyl 4-chloro-5-fluoropyridine-3-carboxylate	1454913-72-4	95%	500mg	$522.00	2025-02-13
Aaron	AR021QQS-1g	Methyl 4-chloro-5-fluoropyridine-3-carboxylate	1454913-72-4	95%	1g	$695.00	2025-02-13